Cas no 2649-76-5 (Pregna-3,5-diene-21-carboxylicacid, 3-ethoxy-17-hydroxy-, g-lactone, (17a)-)

Pregna-3,5-diene-21-carboxylicacid, 3-ethoxy-17-hydroxy-, g-lactone, (17a)- Properties

Names and Identifiers

• Pregna-3,5-diene-21-carboxylicacid, 3-ethoxy-17-hydroxy-, g-lactone, (17a)-
• (8R,9S,10R,13S,14S,17R)-3-ethoxy-10,13-dimethyl-1,2,3',4',7,8,9,10,11,12,13,14,15,16-tetradecahydro-5'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-5'-one
• 3-Ethoxypregna-3,5-diene-21,17alpha-carbolactone
• 3-Ethoxy-pregna-4,6-diene-21-carboxylic acid, hydroxy-gamma-lactone
• Aldona ethyl enol ether
• BRN 1297803
• Pregna-3,5-diene-21-carboxylic acid, 3-ethoxy-17-hydroxy-, gamma-lactone, (17-alpha)-
• SC-11982
• DTXSID60949360
• EC 220-165-4
• NS00007540
• 2649-76-5
• 3-Ethoxy-10,13-dimethyl-1,2,7,8,9,10,11,12,13,14,15,16-dodecahydrospiro[cyclopenta[a]phenanthrene-17,2'-oxolan]-5'-one
• AKOS005622694
• (8R,9S,10R,13S,14S,17R)-3-ethoxy-10,13-dimethylspiro[1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-17,5'-oxolane]-2'-one
• EINECS 220-165-4
• +Expand

• InChIKey： PFOMZLRVGKNKCE-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H34O3/c1-4-26-17-7-11-22(2)16(15-17)5-6-18-19(22)8-12-23(3)20(18)9-13-24(23)14-10-21(25)27-24/h5,15,18-20H,4,6-14H2,1-3H3
• SMILES： CCOC1CCC2(C3CCC4(C5(CCC4C3CC=C2C=1)CCC(=O)O5)C)C

Computed Properties

• Exact Mass: 370.251
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 370.251
• Heavy Atom Count: 27
• Complexity: 721
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Refractive Index: 1.561
• Boiling Point: 545.2°C at 760 mmHg
• Flash Point: 237.7°C
• Density: 1.13